Cas no 50616-43-8 ({5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid)

{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic acid is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a propoxyphenyl group and a thioacetic acid moiety. This structure imparts potential reactivity as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the thioether linkage and carboxylic acid group enhances its utility in conjugation reactions, while the propoxyphenyl substituent may influence lipophilicity and binding affinity. Its well-defined molecular architecture allows for precise modifications in drug design, particularly in developing enzyme inhibitors or bioactive agents. The compound's stability and functional group compatibility make it a valuable scaffold for research in medicinal chemistry and molecular optimization.

{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid structure

50616-43-8 structure

Product Name:{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid

CAS No:50616-43-8

MF:C₁₃H₁₅N₃O₃S

MW:293.34150147438

MDL:MFCD00423337

CID:873130

Update Time:2026-04-29

{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-((5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
- {[5-(2-propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid(SALTDATA: FREE)
- 2-[[5-(2-propoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- [5-(2-propoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
- AC1M14A0
- AG-F-70290
- Ambcb5646976
- CTK4J2887
- STK995926
- {5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid
- MDL： MFCD00423337
- Inchi： InChI=1S/C13H15N3O3S/c1-2-7-19-10-6-4-3-5-9(10)12-14-13(16-15-12)20-8-11(17)18/h3-6H,2,7-8H2,1H3,(H,17,18)(H,14,15,16)
- InChI Key： YNFLBEPODGBOGL-UHFFFAOYSA-N
- SMILES： CCCOC1=CC=CC=C1C2=NC(=NN2)SCC(=O)O

Computed Properties

Exact Mass: 293.08300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 7

Experimental Properties

PSA: 113.40000
LogP: 2.43720

{5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-ylthio}acetic Acid Pricemore >>

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abcr	AB220448-1 g	{[5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid; 95%	50616-43-8		1g	€128.10	2023-03-08
Chemenu	CM305606-1g	2-((5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid	50616-43-8	95%	1g	$86	2024-07-16
TRC	B527243-10mg	{[5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic Acid	50616-43-8		10mg	$ 50.00	2022-06-07
TRC	B527243-50mg	{[5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic Acid	50616-43-8		50mg	$ 65.00	2022-06-07
TRC	B527243-100mg	{[5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic Acid	50616-43-8		100mg	$ 80.00	2022-06-07
abcr	AB220448-1g	{[5-(2-Propoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid, 95%; .	50616-43-8	95%	1g	€137.20	2025-04-18
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